Cas no 627520-40-5 (1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-)
627520-40-5 structure
Product Name:1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-
CAS No:627520-40-5
MF:C27H58N4O
MW:454.775627613068
CID:433028
Update Time:2024-01-29
1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- 1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-
- 1-Butanol, 4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-
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- Inchi: 1S/C27H58N4O/c1-6-10-14-25(8-3)20-30-22-27(5,29-18-17-28-16-12-13-19-32)23-31(24-30)21-26(9-4)15-11-7-2/h25-26,28-29,32H,6-24H2,1-5H3
- InChI Key: NXGKLBQVOBVLFF-UHFFFAOYSA-N
- SMILES: C(O)CCCNCCNC1(C)CN(CC(CC)CCCC)CN(CC(CC)CCCC)C1
Computed Properties
- Exact Mass: 454.46144
Experimental Properties
- Density: 0.95±0.1 g/cm3(Predicted)
- Boiling Point: 547.6±50.0 °C(Predicted)
- PSA: 50.77
- pka: 15.13±0.10(Predicted)
1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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